Cas no 1388059-67-3 (7,8-Difluoro-2,3-dihydroquinolin-4(1H)-one)

• Product Name: 7,8-Difluoro-2,3-dihydroquinolin-4(1H)-one
• CAS No: 1388059-67-3
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• CID: 5058772
• Update Time: 2025-10-31

7,8-Difluoro-2,3-dihydroquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7,8-difluoro-2,3-dihydroquinolin-4(1H)-one
• 7,8-Difluoro-2,3-dihydroquinolin-4(1H)-one

• Inchi： 1S/C9H7F2NO/c10-6-2-1-5-7(13)3-4-12-9(5)8(6)11/h1-2,12H,3-4H2
• InChI Key： KVMAMHGHJXJKFO-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2C(CCNC=21)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Additional information on 7,8-Difluoro-2,3-dihydroquinolin-4(1H)-one

Introduction to 7,8-Difluoro-2,3-dihydroquinolin-4(1H)-one (CAS No. 1388059-67-3)

7,8-Difluoro-2,3-dihydroquinolin-4(1H)-one is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the quinoline derivative family, which is well-known for its broad spectrum of pharmacological applications, including antimicrobial, antiviral, and anticancer effects. The introduction of fluorine atoms at the 7 and 8 positions of the quinoline ring system introduces electronic and steric effects that can modulate the compound's reactivity, bioavailability, and interaction with biological targets.

The CAS number 1388059-67-3 uniquely identifies this compound in scientific literature and regulatory databases, facilitating its accurate classification and study. The structural motif of 7,8-Difluoro-2,3-dihydroquinolin-4(1H)-one consists of a six-membered benzene-like ring fused with a pyridine ring, with hydroxyl and fluorine substituents strategically positioned to influence its chemical behavior. This configuration makes it a promising candidate for further derivatization and optimization in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 7,8-Difluoro-2,3-dihydroquinolin-4(1H)-one with various biological targets. Studies suggest that the fluorine atoms can enhance the compound's ability to interact with enzymes and receptors by increasing lipophilicity and reducing metabolic degradation. Additionally, the presence of a hydroxyl group at the 4-position provides a site for further functionalization, allowing for the development of more complex derivatives with tailored pharmacological profiles.

In the realm of medicinal chemistry, 7,8-Difluoro-2,3-dihydroquinolin-4(1H)-one has been explored as a scaffold for novel therapeutic agents. Its structural framework is reminiscent of known bioactive molecules, such as certain antimalarial and anticancer drugs. The fluorine substituents are particularly noteworthy, as they have been shown to improve drug-like properties such as solubility, stability, and target affinity. For instance, fluorinated quinolines have demonstrated enhanced activity against kinases and other enzymes involved in cancer progression.

One of the most compelling aspects of 7,8-Difluoro-2,3-dihydroquinolin-4(1H)-one is its potential in addressing emerging therapeutic challenges. With the rise of drug-resistant pathogens and the increasing prevalence of chronic diseases, there is a critical need for innovative molecular entities. The unique combination of fluorine atoms and a hydroxyl group in this compound provides a versatile platform for designing next-generation therapeutics. Researchers are currently investigating its efficacy against various pathogens and its ability to modulate inflammatory pathways.

The synthesis of 7,8-Difluoro-2,3-dihydroquinolin-4(1H)-one involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired fluorinated quinoline core. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern chemical synthesis techniques.

Evaluation of 7,8-Difluoro-2,3-dihydroquinolin-4(1H)-one in preclinical models has revealed promising results in several disease models. Its ability to inhibit specific enzymatic targets has been linked to improved therapeutic outcomes in animal studies. Moreover, preliminary toxicity assessments indicate that the compound exhibits favorable safety profiles at relevant doses. These findings underscore its potential as a lead compound for further development into clinical candidates.

The future direction of research on 7,8-Difluoro-2,3-dihydroquinolin-4(1H)-one lies in expanding its chemical space through structural diversification. By introducing additional functional groups or modifying existing ones, researchers aim to uncover novel derivatives with enhanced potency and selectivity. Collaborative efforts between synthetic chemists and biologists are essential to accelerate this process. The integration of high-throughput screening technologies will further streamline the identification of bioactive analogs.

In conclusion,7,8-Difluoro-2,3-dihydroquinolin-4(1H)-one (CAS No. 1388059-67-3) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its incorporation into drug discovery pipelines holds great promise for addressing unmet medical needs across multiple therapeutic areas.